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Compound of Interest

Compound Name: 3-Chlorogentisyl alcohol

Cat. No.: B10854693 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive guide to the proper disposal procedures for 3-
Chlorogentisyl alcohol, a phenol and microbial metabolite. While a specific Safety Data Sheet

(SDS) for 3-Chlorogentisyl alcohol is not readily available, this guide synthesizes best

practices from general hazardous waste management protocols and data for structurally similar

compounds to ensure safe handling and disposal.

Chemical and Physical Properties
A summary of the known properties of 3-Chlorogentisyl alcohol is presented below. This

information is crucial for assessing the potential hazards and determining the appropriate

disposal route.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10854693?utm_src=pdf-interest
https://www.benchchem.com/product/b10854693?utm_src=pdf-body
https://www.benchchem.com/product/b10854693?utm_src=pdf-body
https://www.benchchem.com/product/b10854693?utm_src=pdf-body
https://www.benchchem.com/product/b10854693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 32744-80-2 [1][2]

Molecular Formula C₇H₇ClO₃ [1][2]

Molecular Weight 174.6 g/mol [1]

Physical State Solid [1]

Solubility

Sparingly soluble in DMSO,

Ethanol, and PBS (pH 7.2) (1-

10 mg/ml)

[1]

Standard Operating Procedure for Disposal
The following protocol outlines the step-by-step process for the safe disposal of 3-
Chlorogentisyl alcohol waste. This procedure is based on general principles of hazardous

waste management and should be adapted to comply with institutional and local regulations.

Experimental Protocol: Waste Segregation and
Collection

Personal Protective Equipment (PPE): Before handling the chemical waste, ensure

appropriate PPE is worn, including safety glasses, a lab coat, and chemical-resistant gloves.

Waste Identification: All waste containing 3-Chlorogentisyl alcohol must be classified as

hazardous chemical waste.

Segregation: Do not mix 3-Chlorogentisyl alcohol waste with other waste streams unless

they are compatible. It should be collected separately to avoid unintended reactions.

Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting the waste. The container must be in good condition and have a secure lid.

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"3-Chlorogentisyl alcohol," and the approximate concentration and quantity.

Collection of Liquid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.caymanchem.com/product/40663/3-chlorogentisyl-alcohol
https://www.bioscience.co.uk/product~1189115
https://www.caymanchem.com/product/40663/3-chlorogentisyl-alcohol
https://www.bioscience.co.uk/product~1189115
https://www.caymanchem.com/product/40663/3-chlorogentisyl-alcohol
https://www.caymanchem.com/product/40663/3-chlorogentisyl-alcohol
https://www.caymanchem.com/product/40663/3-chlorogentisyl-alcohol
https://www.benchchem.com/product/b10854693?utm_src=pdf-body
https://www.benchchem.com/product/b10854693?utm_src=pdf-body
https://www.benchchem.com/product/b10854693?utm_src=pdf-body
https://www.benchchem.com/product/b10854693?utm_src=pdf-body
https://www.benchchem.com/product/b10854693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For solutions of 3-Chlorogentisyl alcohol, pour the waste into the designated container

using a funnel to prevent spills.

The first rinse of any container that held the pure compound or a concentrated solution

should also be collected as hazardous waste.[3]

Collection of Solid Waste:

Collect solid 3-Chlorogentisyl alcohol waste in a clearly labeled, sealed container.

Contaminated materials such as pipette tips, gloves, and weighing paper should be placed

in a separate, sealed bag or container labeled as "Contaminated Solid Waste" with the

chemical name.

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials. Secondary containment should be used for liquid waste.[3]

Disposal Request: Once the waste container is nearly full (not exceeding 90% capacity),

arrange for pickup and disposal by a certified hazardous waste management service in

accordance with your institution's procedures.[4]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-Chlorogentisyl alcohol.
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Caption: Disposal workflow for 3-Chlorogentisyl alcohol.
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Disclaimer: The information provided is based on general chemical safety principles. Always

consult your institution's Environmental Health and Safety (EHS) department and local

regulations for specific disposal requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10854693?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/40663/3-chlorogentisyl-alcohol
https://www.bioscience.co.uk/product~1189115
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b10854693#3-chlorogentisyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/product/b10854693#3-chlorogentisyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/product/b10854693#3-chlorogentisyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/product/b10854693#3-chlorogentisyl-alcohol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10854693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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